Cas no 1171919-83-7 (2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine)

• Product Name: 2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine
• CAS No: 1171919-83-7
• MF: C₁₂H₁₇NO₂Si
• MW: 235.354384183884
• MDL: MFCD12401635
• CID: 1078041
• PubChem ID: 46737836
• Update Time: 2025-07-17

2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine
• 2,3-Dimethoxy-6-(trimethylsilylethynyl)pyridine
• AKOS015852065
• 2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine, AldrichCPR
• MFCD12401635
• WWB91983
• CS-0091279
• 1171919-83-7
• D75068
• 2-(5,6-dimethoxypyridin-2-yl)ethynyl-trimethylsilane

• MDL： MFCD12401635
• Inchi： 1S/C12H17NO2Si/c1-14-11-7-6-10(13-12(11)15-2)8-9-16(3,4)5/h6-7H,1-5H3
• InChI Key： NWYWZFBARMYPPC-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=C(N=1)OC)OC)(C)(C)C

Computed Properties

• Exact Mass: 235.103
• Monoisotopic Mass: 235.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2

Experimental Properties

• PSA: 31.35000
• LogP: 2.32770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine

Recent Advances in the Application of 2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine (CAS: 1171919-83-7) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine (CAS: 1171919-83-7) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic compound, featuring both electron-rich pyridine and trimethylsilyl-protected alkyne moieties, has demonstrated unique reactivity patterns that make it particularly valuable for the development of novel pharmaceutical agents and chemical probes. Recent studies have highlighted its utility in click chemistry applications, targeted drug delivery systems, and as a precursor for more complex bioactive molecules.

Structural analysis reveals that the combination of methoxy substituents at the 2- and 3-positions with the electron-withdrawing pyridine nitrogen creates an interesting electronic environment that influences both the compound's reactivity and its potential biological interactions. The trimethylsilyl-protected alkyne group serves as a versatile handle for further functionalization through various coupling reactions, particularly in palladium-catalyzed cross-coupling processes. This dual functionality has made 1171919-83-7 particularly attractive for researchers developing targeted covalent inhibitors and activity-based probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine as a key intermediate in the synthesis of novel kinase inhibitors. The compound's ability to undergo smooth Sonogashira coupling reactions allowed for efficient construction of extended π-conjugated systems that showed remarkable selectivity for specific kinase isoforms. The resulting inhibitors demonstrated improved pharmacokinetic properties compared to previous generations, with particular advantages in blood-brain barrier penetration - a critical factor for CNS-targeted therapeutics.

Another significant application has emerged in the field of positron emission tomography (PET) tracer development. Researchers at Massachusetts General Hospital recently reported using 1171919-83-7 as a precursor for the synthesis of fluorine-18 labeled compounds. The trimethylsilyl group could be efficiently replaced with [18F]fluoride under mild conditions, yielding radiotracers with excellent in vivo stability and target specificity. This approach has opened new possibilities for imaging neuroinflammation and protein aggregation diseases.

The compound has also found utility in materials science applications relevant to drug delivery. A 2024 Nature Communications paper described its incorporation into metal-organic frameworks (MOFs) designed for controlled drug release. The pyridine nitrogen coordinates with metal nodes while the alkyne functionality allows for post-synthetic modification, creating tunable drug carrier systems with precise release kinetics. This dual functionality of 2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine represents a significant advance in smart drug delivery technology.

From a safety and pharmacokinetics perspective, recent toxicological studies have shown that derivatives of 1171919-83-7 generally exhibit favorable ADME profiles. The methoxy groups appear to confer metabolic stability while the pyridine core maintains good aqueous solubility - a rare combination that addresses the common challenge of balancing lipophilicity and solubility in drug development. However, researchers note that careful optimization of the trimethylsilyl removal conditions is crucial to avoid potential side reactions that could impact compound purity.

Looking forward, the unique properties of 2,3-Dimethoxy-6-((trimethylsilyl)ethynyl)pyridine position it as a versatile scaffold for addressing several current challenges in pharmaceutical development. Its applications span from targeted covalent drugs to imaging agents and advanced drug delivery systems. As synthetic methodologies continue to evolve, particularly in the area of late-stage functionalization, we anticipate seeing expanded use of this compound in both academic and industrial research settings. Future directions likely include exploration of its potential in PROTAC design and as a component of multifunctional theranostic agents.